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Compound of Interest

Compound Name: Dimethyltryptamine fumarate

CAS No.: 68677-26-9

Cat. No.: B3025805

Get Quote

Introduction

N,N-Dimethyltryptamine (DMT) is a potent psychedelic compound found in various plants and

animals and is of significant interest in neuropharmacology and forensic analysis.[1][2][3]

Accurate and reliable quantification of DMT in various matrices is crucial for research and drug

development. DMT fumarate is a stable salt form of DMT, making it an ideal candidate for use

as an analytical reference standard.[4][5] The fumarate salt is generally a stable, crystalline

solid that is easier to handle and store compared to the freebase, which can be an oil or a less

stable solid.[4][5] This document provides detailed application notes and protocols for the use

of DMT fumarate as an analytical reference standard for the qualitative and quantitative

analysis of DMT.

1. Properties of DMT Fumarate Reference Standard

A thorough understanding of the physicochemical properties of the reference standard is

essential for its proper handling, storage, and use in analytical procedures.
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Property Value Reference

Chemical Name

N,N-dimethyl-1H-indole-3-

ethanamine, (2E)-2-

butenedioate

[6][7]

Molecular Formula C₁₂H₁₆N₂ • C₄H₄O₄ [6][7]

Molecular Weight 304.3 g/mol [6][7]

Purity ≥98% [6]

Appearance White solid [8]

Solubility

DMF: 30 mg/mL, DMSO: 15

mg/mL, PBS (pH 7.2): 10

mg/mL

[6][9]

Storage -20°C, protected from light [4]

Stability
≥ 5 years under proper storage

conditions
[6]

2. Handling and Storage of DMT Fumarate Reference Standard

Proper handling and storage are critical to maintain the integrity and purity of the DMT fumarate

reference standard.

Storage: The reference standard should be stored in its original, tightly sealed container at

-20°C.[4] It should be protected from light and moisture.

Handling: Before use, allow the container to equilibrate to room temperature to prevent

condensation. Use calibrated analytical balances for accurate weighing.

Solution Preparation: Standard solutions should be freshly prepared.[4] If storage of

solutions is necessary, they should be stored in tightly sealed, light-protected containers at

low temperatures, and their stability should be verified.
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The following sections provide detailed protocols for the preparation of standard solutions and

the analysis of DMT using High-Performance Liquid Chromatography (HPLC) and Gas

Chromatography-Mass Spectrometry (GC-MS).

1. Preparation of Standard Stock and Working Solutions

Accurate preparation of standard solutions is fundamental for generating reliable calibration

curves and quantitative results.

Objective: To prepare a primary stock solution of DMT fumarate and subsequent working

solutions for calibration.

Materials:

DMT Fumarate Analytical Reference Standard

Volumetric flasks (Class A)

Analytical balance

Methanol (HPLC grade) or other suitable solvent

Procedure:

Stock Solution (e.g., 1 mg/mL of DMT freebase):

Accurately weigh approximately 16.15 mg of DMT fumarate reference standard. (Note:

The molecular weight of DMT freebase is 188.27 g/mol , and DMT fumarate is 304.3 g/mol

. The conversion factor is 188.27 / 304.3 = 0.6187).

Quantitatively transfer the weighed standard to a 10 mL volumetric flask.

Dissolve the standard in a small amount of methanol and then dilute to the mark with

methanol.

Stopper the flask and mix thoroughly by inversion. This solution has a nominal

concentration of 1 mg/mL of DMT.
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Working Solutions:

Prepare a series of working solutions by serial dilution of the stock solution with the mobile

phase or a suitable solvent to cover the desired concentration range for the calibration

curve (e.g., 0.1 µg/mL to 10 µg/mL).

2. HPLC Method for the Quantification of DMT

This protocol describes a reverse-phase HPLC method suitable for the quantification of DMT.

Objective: To provide a validated HPLC method for the determination of DMT concentration in a

sample.

Instrumentation and Conditions:

Parameter Condition Reference

Column
C18 reverse-phase column

(e.g., 4.6 x 150 mm, 5 µm)
[10]

Mobile Phase

Acetonitrile and water with a

suitable buffer (e.g., 0.1%

formic acid or phosphoric acid)

[10][11]

Gradient

A typical gradient would start

with a higher percentage of the

aqueous phase and ramp up

to a higher percentage of the

organic phase.

[11]

Flow Rate 1.0 mL/min [11]

Column Temperature
Ambient or controlled (e.g.,

30°C)
[11]

Detection UV at 220 nm or 280 nm [6][12]

Injection Volume 10-20 µL

Procedure:
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System Suitability: Before sample analysis, perform a system suitability test by injecting a

standard solution multiple times (e.g., n=6). The relative standard deviation (RSD) of the

peak area and retention time should be within acceptable limits (typically <2%).

Calibration Curve: Inject the prepared working standard solutions in ascending order of

concentration. Plot the peak area versus the concentration of DMT and perform a linear

regression analysis. The correlation coefficient (r²) should be ≥ 0.999.

Sample Analysis: Inject the sample solutions and determine the peak area for DMT.

Quantification: Calculate the concentration of DMT in the sample using the linear regression

equation obtained from the calibration curve.

3. GC-MS Method for the Identification and Quantification of DMT

This protocol provides a general procedure for the analysis of DMT by GC-MS.

Objective: To identify and quantify DMT in a sample using GC-MS.

Instrumentation and Conditions:
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Parameter Condition Reference

GC Column

Capillary column suitable for

amine analysis (e.g., DB-5ms,

HP-5ms)

Carrier Gas
Helium at a constant flow rate

(e.g., 1 mL/min)

Inlet Temperature 250-280°C

Oven Temperature Program

Start at a lower temperature

(e.g., 100°C), hold for 1-2

minutes, then ramp to a higher

temperature (e.g., 280°C) at a

rate of 10-20°C/min, and hold

for 5-10 minutes.

MS Interface Temperature 280-300°C

Ionization Mode
Electron Ionization (EI) at 70

eV
[13]

Mass Scan Range 40-550 amu [1]

Selected Ion Monitoring (SIM)

For quantification, monitor

characteristic ions of DMT

(e.g., m/z 58, 130).

[13]

Procedure:

Sample Preparation: Samples may require derivatization to improve chromatographic

performance, although it is not always necessary for DMT.

Calibration: Prepare a calibration curve by injecting standard solutions of DMT at different

concentrations.

Sample Analysis: Inject the prepared sample into the GC-MS system.
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Identification: The identification of DMT is confirmed by comparing the retention time and the

mass spectrum of the peak in the sample with that of the reference standard.

Quantification: The quantification of DMT is performed by comparing the peak area of the

characteristic ion in the sample to the calibration curve.

Method Validation Protocol
A comprehensive validation of the analytical method is required to ensure its suitability for the

intended purpose.[14][15][16]

Objective: To validate the analytical method for the quantification of DMT using DMT fumarate

as a reference standard.

Validation Parameters and Acceptance Criteria:
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Parameter Description Acceptance Criteria

Specificity/Selectivity

The ability to assess the

analyte unequivocally in the

presence of other components.

No interfering peaks at the

retention time of DMT in blank

and placebo samples.[17]

Linearity

The ability to elicit test results

that are directly proportional to

the concentration of the

analyte.

Correlation coefficient (r²) ≥

0.999 over the specified range.

[16]

Range

The interval between the upper

and lower concentrations of

the analyte that have been

demonstrated to be

determined with suitable

linearity, accuracy, and

precision.

Typically 80-120% of the target

concentration for assays.[17]

Accuracy
The closeness of the test

results to the true value.

Mean recovery of 98-102% for

spiked samples at different

concentration levels.[17]

Precision (Repeatability and

Intermediate)

The degree of agreement

among individual test results

when the procedure is applied

repeatedly to multiple

samplings of a homogeneous

sample.

RSD ≤ 2% for repeatability

(intra-day) and intermediate

precision (inter-day).[15][17]

Limit of Detection (LOD)

The lowest amount of analyte

in a sample that can be

detected but not necessarily

quantitated.

Signal-to-noise ratio of ≥ 3:1.

[17]

Limit of Quantitation (LOQ)

The lowest amount of analyte

in a sample that can be

quantitated with suitable

precision and accuracy.

Signal-to-noise ratio of ≥ 10:1

and acceptable precision and

accuracy (e.g., RSD ≤ 20%).

[17]
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Robustness

A measure of the method's

capacity to remain unaffected

by small, deliberate variations

in method parameters.

No significant effect on results

when parameters (e.g., pH,

temperature, flow rate) are

slightly varied.[17]
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Figure 1. Experimental workflow for quantitative analysis using a reference standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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